1-Chloro-4-ethoxy-2-nitrobenzene
Cat. No. B3024525
M. Wt: 201.61 g/mol
InChI Key: ALQWAAXJNRIGGE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[C:15](=[O:16])([O-:17])[O-:18].[CH2:12]([CH3:13])[I:14].[CH3:21][C:22](=[O:23])[CH3:24].[Cl:1][c:2]1[c:3]([N+:9](=[O:10])[O-:11])[cH:4][c:5]([OH:8])[cH:6][cH:7]1.[K+:19].[K+:20]>>[Cl:1][c:2]1[c:3]([N+:9](=[O:10])[O-:11])[cH:4][c:5]([O:8][CH2:12][CH3:13])[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
O=C([O-])[O-]
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CCI
|
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(C)=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
O=[N+]([O-])c1cc(O)ccc1Cl
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
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Smiles
|
[K+]
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[K+]
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Outcomes
Product
|
Name
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|
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Type
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product
|
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Smiles
|
CCOc1ccc(Cl)c([N+](=O)[O-])c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
